Cas no 41489-11-6 (5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate)

5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate structure
41489-11-6 structure
Product Name:5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate
CAS No:41489-11-6
MF:C25H48N2O5
MW:456.659028053284
CID:1516132
PubChem ID:6451750
Update Time:2025-04-21

5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • 5-oxopyrrolidine-2-carboxylic acid,tetradecyl (2S,3S)-2-amino-3-methylpentanoate
    • 5-oxopyrrolidine-2-carboxylic acid
    • tetradecyl (2S,3S)-2-amino-3-methylpentanoate
    • DTXSID50961758
    • EINECS 255-401-5
    • 5-Oxo-DL-proline, compound with tetradecyl DL-isoleucinate (1:1)
    • 41489-11-6
    • 5-Hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylic acid--tetradecyl isoleucinate (1/1)
    • 5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate
    • Inchi: 1S/C20H41NO2.C5H7NO3/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-23-20(22)19(21)18(3)5-2;7-4-2-1-3(6-4)5(8)9/h18-19H,4-17,21H2,1-3H3;3H,1-2H2,(H,6,7)(H,8,9)/t18-,19-;/m0./s1
    • InChI Key: HXZNEFFACRPRLW-HLRBRJAUSA-N
    • SMILES: O(C([C@H]([C@@H](C)CC)N)=O)CCCCCCCCCCCCCC.O=C1CCC(C(=O)O)N1

Computed Properties

  • Exact Mass: 456.35654
  • Monoisotopic Mass: 456.35632264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 18
  • Complexity: 423
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 118.72

5-oxopyrrolidine-2-carboxylic Acid;tetradecyl (2s,3s)-2-amino-3-methylpentanoate Related Literature

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